Cas no 899215-14-6 (3-(4-ethylbenzenesulfonyl)-1,6-dimethyl-1,4-dihydroquinolin-4-one)

• Product Name: 3-(4-ethylbenzenesulfonyl)-1,6-dimethyl-1,4-dihydroquinolin-4-one
• CAS No: 899215-14-6
• MF: C₁₉H₁₉NO₃S
• MW: 341.424063920975
• CID: 5948323
• PubChem ID: 16009739
• Update Time: 2025-06-26

3-(4-ethylbenzenesulfonyl)-1,6-dimethyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethylbenzenesulfonyl)-1,6-dimethyl-1,4-dihydroquinolin-4-one
• 3-(4-ethylphenyl)sulfonyl-1,6-dimethylquinolin-4-one
• CHEMBL1886263
• HMS1833O10
• 3-((4-ethylphenyl)sulfonyl)-1,6-dimethylquinolin-4(1H)-one
• C682-1476
• AKOS001838971
• 899215-14-6
• CCG-72240
• NCGC00111615-01
• F1603-0316

• Inchi： 1S/C19H19NO3S/c1-4-14-6-8-15(9-7-14)24(22,23)18-12-20(3)17-10-5-13(2)11-16(17)19(18)21/h5-12H,4H2,1-3H3
• InChI Key： OGZREKSSRKMXBN-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=C(C)C=C2)C(=O)C(S(C2=CC=C(CC)C=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 341.10856464g/mol
• Monoisotopic Mass: 341.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 3-(4-ethylbenzenesulfonyl)-1,6-dimethyl-1,4-dihydroquinolin-4-one

3-(4-Ethylbenzenesulfonyl)-1,6-Dimethyl-1,4-Dihydroquinolin-4-One: A Comprehensive Overview

The compound with CAS No 899215-14-6, commonly referred to as 3-(4-Ethylbenzenesulfonyl)-1,6-Dimethyl-1,4-Dihydroquinolin-4-One, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and material science. This compound is characterized by its unique structure, which combines a quinolinone backbone with a sulfonyl group and ethyl substituents. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable compound for various applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a variety of methods. Researchers have explored both traditional and innovative approaches to optimize the synthesis process, ensuring high yields and purity. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of microwave-assisted synthesis to expedite the formation of the sulfonyl group, significantly reducing reaction time while maintaining product quality.

The structural integrity of 3-(4-Ethylbenzenesulfonyl)-1,6-Dimethyl-1,4-Dihydroquinolin-4-One plays a pivotal role in its pharmacological activity. The quinolinone moiety is known for its ability to interact with various biological targets, such as protein kinases and enzymes, making it a promising candidate for drug development. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against certain kinases involved in cancer progression, suggesting its potential as an anti-cancer agent.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its ability to form stable crystalline structures makes it an attractive candidate for use in organic electronics and optoelectronic devices. A research team at Stanford University reported that thin films of this compound exhibit excellent charge transport properties, which could be leveraged in the development of next-generation organic semiconductors.

The versatility of 3-(4-Ethylbenzenesulfonyl)-1,6-Dimethyl-1,4-Dihydroquinolin-4-One extends to its use in catalysis. Scientists at the Max Planck Institute have investigated its potential as a catalyst in asymmetric synthesis reactions. Their findings indicate that this compound can significantly enhance the enantioselectivity of certain reactions, opening new avenues for the production of chiral compounds with high optical purity.

As research into this compound continues to expand, so does its potential for real-world applications. Collaborative efforts between academia and industry are expected to accelerate its translation into commercial products. For instance, pharmaceutical companies are currently exploring its suitability as a lead compound for developing novel therapeutic agents targeting chronic diseases such as cancer and neurodegenerative disorders.

In conclusion, 3-(4-Ethylbenzenesulfonyl)-1,6-Dimethyl-1,4-Dihydroquinolin-4-One stands out as a multifaceted compound with immense potential across diverse scientific domains. Its unique structure, coupled with cutting-edge research findings, positions it as a key player in advancing both medicinal chemistry and materials science.